Cas no 62151-53-5 (Cyclododecanol, 1-(3-hydroxy-1-butynyl)-)

• Product Name: Cyclododecanol, 1-(3-hydroxy-1-butynyl)-
• CAS No: 62151-53-5
• MF: C₁₆H₂₈O₂
• MW: 252.392325401306
• CID: 456221
• PubChem ID: 71389364
• Update Time: 2025-04-19

Cyclododecanol, 1-(3-hydroxy-1-butynyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclododecanol, 1-(3-hydroxy-1-butynyl)-
• 1-(3-hydroxybut-1-ynyl)cyclododecan-1-ol
• DTXSID40811379
• 62151-53-5
• 1-(3-Hydroxybut-1-yn-1-yl)cyclododecan-1-ol

• Inchi： 1S/C16H28O2/c1-15(17)11-14-16(18)12-9-7-5-3-2-4-6-8-10-13-16/h15,17-18H,2-10,12-13H2,1H3
• InChI Key： QFEFUNSRQOMXBY-UHFFFAOYSA-N
• SMILES： OC1(C#CC(C)O)CCCCCCCCCCC1

Computed Properties

• Exact Mass: 252.20904
• Monoisotopic Mass: 252.208930132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46